Cas no 63671-44-3 (4-O-Tetrahydropyranyl Triamterene)

• Product Name: 4-O-Tetrahydropyranyl Triamterene
• CAS No: 63671-44-3
• MF: C₁₇H₁₉N₇O₂
• MW: 353.378462076187
• CID: 2086594
• PubChem ID: 12362500
• Update Time: 2025-05-30

4-O-Tetrahydropyranyl Triamterene Chemical and Physical Properties

Names and Identifiers

• 4-O-Tetrahydropyranyl Triamterene
• 6-(4-tetrahydropyran-2-yloxy-phenyl)-pteridine-2,4,7-triamine
• 6-[4-(Oxan-2-yloxy)phenyl]pteridine-2,4,7-triamine
• 6-(4-((Tetrahydro-2H-pyran-2-yl)oxy)phenyl)pteridine-2,4,7-triamine
• 63671-44-3

• Inchi： 1S/C17H19N7O2/c18-14-12(21-13-15(19)23-17(20)24-16(13)22-14)9-4-6-10(7-5-9)26-11-3-1-2-8-25-11/h4-7,11H,1-3,8H2,(H6,18,19,20,22,23,24)
• InChI Key： QOXWYZDAJBZSIG-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC1C=CC(C2C(N)=NC3=C(C(N)=NC(N)=N3)N=2)=CC=1

Computed Properties

• Exact Mass: 353.16002287Da
• Monoisotopic Mass: 353.16002287Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 148Ų

Additional information on 4-O-Tetrahydropyranyl Triamterene

Comprehensive Overview of 4-O-Tetrahydropyranyl Triamterene (CAS No. 63671-44-3): Properties, Applications, and Research Insights

4-O-Tetrahydropyranyl Triamterene (CAS No. 63671-44-3) is a chemically modified derivative of triamterene, a well-known diuretic compound. This derivative is characterized by the introduction of a tetrahydropyranyl group at the 4-position, which enhances its solubility and stability, making it a subject of interest in pharmaceutical research. The compound's unique structure and potential therapeutic applications have garnered attention in recent years, particularly in the context of drug delivery systems and metabolic studies.

The 4-O-Tetrahydropyranyl Triamterene molecule is often explored for its improved bioavailability compared to its parent compound. Researchers are increasingly focusing on how this modification impacts its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for understanding its potential as a candidate for treating conditions like hypertension and edema. The compound's CAS No. 63671-44-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

In the realm of synthetic chemistry, 4-O-Tetrahydropyranyl Triamterene serves as a key intermediate for further derivatization. Its tetrahydropyranyl group acts as a protective moiety, enabling selective reactions at other functional sites. This property is particularly valuable in multi-step synthesis, where chemists aim to create novel analogs with enhanced efficacy or reduced side effects. The compound's versatility has also sparked interest in green chemistry initiatives, as researchers seek eco-friendly synthesis routes.

Recent advancements in analytical techniques, such as HPLC-MS and NMR spectroscopy, have facilitated the precise characterization of 4-O-Tetrahydropyranyl Triamterene. These methods are essential for quality control in pharmaceutical manufacturing, ensuring batch-to-batch consistency. Additionally, computational modeling studies have predicted its interaction with biological targets, aligning with the growing trend of AI-driven drug discovery. Such insights are invaluable for optimizing its therapeutic potential.

The compound's stability under various pH conditions has been a focal point for formulation scientists. Given the rising demand for oral drug delivery systems, 4-O-Tetrahydropyranyl Triamterene offers a promising template for designing pH-sensitive prodrugs. This aligns with current industry trends toward personalized medicine, where tailored formulations can improve patient compliance and outcomes. Its compatibility with common excipients further underscores its practicality in dosage form development.

From a regulatory perspective, 4-O-Tetrahydropyranyl Triamterene (CAS No. 63671-44-3) is not classified as a controlled substance, making it accessible for research purposes. However, stringent guidelines govern its handling to ensure safety and environmental protection. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when working with this compound.

In conclusion, 4-O-Tetrahydropyranyl Triamterene represents a compelling case study in modern pharmaceutical innovation. Its structural elegance, combined with its potential applications in drug development, positions it as a valuable asset for both academic and industrial research. As the scientific community continues to explore its capabilities, this compound is poised to contribute significantly to advancements in medicinal chemistry and therapeutics.